Fenton-like degradation of 2,4-dichlorophenol using calcium peroxide particles: performance and mechanisms
RSC Advances Pub Date: 2017-01-16 DOI: 10.1039/C6RA26754H
Abstract
The degradation process of 2,4-dichlorophenol (2,4-DCP) in aqueous solution by a Fenton-like system using calcium peroxide (CaO2) particles as a source of solid H2O2 was investigated. EDTA was added to the system to chelate iron and promote the Fenton-like reaction. The results show that 2,4-DCP can be readily degraded in a CaO2/EDTA-chelated Fe(II) system. Compared with an H2O2/EDTA-chelated Fe(II) system, 2,4-DCP degradation showed a moderate reaction rate owing to the slow dissolution process of the CaO2 particle. Complicated degradation kinetics were observed and the possible reason was revealed. The initial amount of EDTA chelated iron lost during the Fenton-like reaction was in the range 20–30%. The effects of different reaction parameters, such as initial pH, CaO2 dosage and amount of EDTA–chelated iron, on 2,4-DCP degradation were studied. According to the identification of dominant reactive species and degradation intermediates, a possible theoretical degradation pathway of 2,4-DCP was proposed.
Recommended Literature
- [1] Morphology control of BaCO3 by template and polymer–inorganic precursor†
- [2] Simple approach to reducing polyatomic ion interferences on arsenic and selenium in inductively coupled plasma mass spectrometry
- [3] Intramolecular Morita–Baylis–Hillman reaction as a strategy for the construction of tricyclic sesquiterpene cores†
- [4] Gravitational spreading of granular paste droplets induced by mechanical vibrations
- [5] Polymeric mold soft-patterned metal oxide field-effect transistors: critical factors determining device performance†
- [6] A new PEGDA/CNF aerogel-wet hydrogel scaffold fabricated by a two-step method
- [7] Functional colloidal trimers by quenched electrostatic assembly
- [8] Analyte-induced aggregation of conjugated polyelectrolytes: role of the charged moieties and its sensing application†
- [9] A covalently linked dual network structure achieved by rapid grafting of poly(p-phenylenediamine)-phosphomolybdic acid on reduced graphene oxide aerogel for improving the performance of supercapacitors†
- [10] Equipment news
Journal Name：RSC Advances
Research Products
-
CAS no.: 195434-42-5
-
CAS no.: 111900-32-4
